[1-(propan-2-yl)-1H-imidazol-4-yl]methanamine

• IUPAC Name: (1-propan-2-ylimidazol-4-yl)methanamine
• InChI: InChI=1S/C7H13N3/c1-6(2)10-4-7(3-8)9-5-10/h4-6H,3,8H2,1-2H3
• InChI Key: KOWMCNHQFPFVHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)CN
• Molecular Formula: C7H13N3
• Molecular Weight: 139.20 g/mol

Description

“[1-(propan-2-yl)-1H-imidazol-4-yl]methanamine” is a compound that belongs to the class of organic compounds known as imidazoles. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular weight of “[1-(propan-2-yl)-1H-imidazol-4-yl]methanamine” is 198.09. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

“[1-(propan-2-yl)-1H-imidazol-4-yl]methanamine” is a powder at room temperature. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• Application : Novel 1H-1,2,3-triazole analogs synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling in aqueous medium were evaluated for their CA-II inhibitory activity. .

Anticancer Activity

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Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific derivative and its biological activity. For example, some imidazole derivatives have been found to inhibit certain enzymes, interact with various receptors, or interfere with metabolic pathways.

Safety and Hazards

The compound has been classified with the hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research may focus on exploring these properties further and developing new imidazole-based compounds with improved efficacy and safety profiles.